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Compound of Interest

Compound Name: 4-Nitrophenoxyacetic acid

Cat. No.: B156986 Get Quote

Introduction

4-Nitrophenoxyacetic acid (CAS No. 104-03-0) is a member of the phenylacetic acid family,

characterized by a nitro group at the para-position of the phenyl ring.[1][2] It presents as an off-

white to light yellow or pale brown crystalline powder.[1][3][4][5] This compound is a crucial

intermediate in the synthesis of various organic chemicals, including pharmaceuticals,

dyestuffs, and penicillin precursors.[1][2] Given its application in research and development, a

thorough understanding of its safety and handling precautions is paramount for researchers,

scientists, and drug development professionals to ensure a safe laboratory environment and

prevent accidental exposure.

This guide provides comprehensive technical information on the safe handling, storage, and

emergency procedures for 4-Nitrophenoxyacetic acid, incorporating data from multiple safety

data sheets and chemical databases.

Section 1: Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-Nitrophenoxyacetic acid is

provided below. This data is essential for understanding its behavior under various laboratory

conditions.
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Property Value References

CAS Number 104-03-0 [6][7][8][9][10]

Molecular Formula C₈H₇NO₄ [6][8][10]

Molecular Weight 181.15 g/mol [6][8]

Appearance
White to cream to pale brown

or yellow crystals or powder.
[3][4]

Melting Point 150-155 °C [11][12]

Solubility

Soluble in alcohol, ether, and

benzene. Does not mix well

with water.

[3]

Vapor Pressure
Negligible / ~0.0 mmHg at

25°C
[3][12]

Autoignition Temp. Not applicable [7][10]

Section 2: Hazard Identification and Classification
4-Nitrophenoxyacetic acid is classified as a hazardous substance.[3][7] The primary hazards

are irritation to the skin, eyes, and respiratory system.[6][8][10][13] Accidental ingestion may be

harmful.[3] The substance and its metabolites could potentially bind to hemoglobin, inhibiting

oxygen uptake and leading to methemoglobinemia, a form of oxygen starvation.[3]

The Globally Harmonized System (GHS) classification is detailed in the table below.
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GHS Classification

Hazard Class Skin Irritation (Category 2) [6][7][10]

Serious Eye Irritation

(Category 2)
[6][7][10]

Specific Target Organ Toxicity -

Single Exposure (Category 3),

Respiratory Tract Irritation

[6][8][9][10]

Pictogram Irritant [8]

Signal Word Warning [6][7][9][13]

Hazard Statements H315: Causes skin irritation. [6][8][9][10][13]

H319: Causes serious eye

irritation.
[6][8][9][10][13]

H335: May cause respiratory

irritation.
[6][8][9][10]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[6][9][10]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[10][13]

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.

[10]

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[6][9][10]
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Section 3: Toxicological Information
The available toxicological data for 4-Nitrophenoxyacetic acid is limited, primarily focusing on

acute toxicity. There is no data available to classify it as a germ cell mutagen, carcinogen, or

reproductive toxin.[6][10]

Toxicity Data

Acute Toxicity LD50 Intraperitoneal (mouse): 830 mg/kg.[3][6]

LD Oral (rat): >500 mg/kg.[12]

Carcinogenicity

No component of this product present at levels

greater than or equal to 0.1% is identified as a

probable, possible or confirmed human

carcinogen by IARC.[6]

Section 4: First Aid Measures
Prompt and appropriate first aid is critical in the event of exposure. Always consult a physician

and show them the Safety Data Sheet.[6][9]

Key First Aid Procedures:

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[6][7][9][10]

Skin Contact: Immediately remove all contaminated clothing.[3][13] Flush skin with plenty of

soap and running water.[3][7][10] If skin irritation occurs, get medical advice.[7][13]

Eye Contact: Immediately wash out with fresh running water for at least 15 minutes.[3][7][9]

[10] Ensure complete irrigation by keeping eyelids apart.[3] Remove contact lenses if present

and easy to do so.[6][7][10][13] If eye irritation persists, seek medical attention.[7][13]

Ingestion: Rinse mouth thoroughly with water.[6][9] Never give anything by mouth to an

unconscious person.[6][9] Do NOT induce vomiting.[14] Urgent hospital treatment is likely

needed.[3]
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Identify Exposure Route

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air.
Provide artificial respiration if needed.

Remove contaminated clothing.
Wash with soap & water.

Rinse with water for 15+ minutes.
Remove contact lenses.

Rinse mouth.
DO NOT induce vomiting.

Seek Immediate Medical Attention
(Bring SDS)

If breathing is difficult If irritation persists If irritation persists

Click to download full resolution via product page

Diagram 1. First Aid Emergency Response Workflow.

Section 5: Fire and Explosion Hazard Data
While it is a combustible solid, it propagates flame with difficulty.[3] The primary fire-related

hazard stems from the potential for dust to form an explosive mixture with air.[3]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,

or carbon dioxide.[3][6][7][9] For large fires, only water spray or fog is recommended.[3]

Specific Hazards: Dust clouds can be ignited by a flame or spark, causing a fire or explosion.

[3] Dry dust can also be charged electrostatically.[3]

Hazardous Combustion Products: Combustion will produce toxic and corrosive fumes,

including carbon monoxide (CO), carbon dioxide (CO2), and nitrogen oxides (NOx).[3][6][7]
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[9]

Firefighting Precautions: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[7][9] Cool fire-exposed containers with a water spray from a

protected location.[3]

Section 6: Accidental Release Measures
In case of a spill, immediate and proper cleanup is necessary to prevent exposure and

environmental contamination.

Personal Precautions: Evacuate personnel to safe areas.[6][9] Ensure adequate ventilation.

[6][7][9] Avoid breathing dust and prevent contact with skin and eyes by wearing appropriate

personal protective equipment (PPE).[3][6][7]

Environmental Precautions: Prevent the spillage from entering drains or waterways.[3][6][7] If

contamination occurs, advise emergency services.[3]

Methods for Containment and Cleanup:

Minor Spills: Use dry cleanup procedures to avoid generating dust.[3] Dampen with water

before sweeping to prevent dusting.[3] Vacuum or sweep up the material and place it in a

suitable, sealed container for disposal.[3][6]

Major Spills: Alert emergency responders.[3] Control personal contact by wearing

protective clothing.[3] Recover the product wherever possible.[3] Collect residues and

place them in sealed containers for disposal.[3] After cleanup, wash the area down with

large amounts of water.[3]
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Minor Spill Response

Major Spill Response

Spill Detected

Assess Spill Size
(Minor / Major)

Ensure PPE is worn
(Gloves, Goggles, Respirator)

Minor

Evacuate area & Alert others

Major

Dampen with water to prevent dusting

Use dry cleanup: Sweep or HEPA-vacuum

Place waste in sealed container for disposal

Decontaminate & Restock

Contact Emergency Services

Control personal contact with full PPE

Prevent entry into drains/waterways

Recover product where possible

Collect residue and place in sealed containers

Wash area with large amounts of water
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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